Piperidine, 1-[3-(4-methoxyphenyl)-1-oxo-2-propenyl]-

• CAS No.: 74957-45-2
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1-piperidin-1-ylprop-2-en-1-one
• InChI: InChI=1S/C15H19NO2/c1-18-14-8-5-13(6-9-14)7-10-15(17)16-11-3-2-4-12-16/h5-10H,2-4,11-12H2,1H3
• InChI Key: ICMXQLGIFUXUMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)N2CCCCC2

Description

Piperidine, 1-[3-(4-methoxyphenyl)-1-oxo-2-propenyl]- is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a conical flask, 1.96 g of the paramethoxycinnamoyl chloride are dissolved in 20 ml of benzene. 2 ml of piperidine are added. After evaporation to dryness in vacuo, the residue is taken up in N hydrochloric acid and extracted with chloroform. The chloroform solution is washed successively with a 10% aqueous solution of KHCO3 and with water. It is then collected, dried over magnesium sulfate and evaporated. The product obtained is precipitated in cyclohexane and filtered off. After recrystallization from a 95° ethanol/water mixture (1/3:2/3), 2.15 g of white crystals are isolated (yield=78%).